4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide

• Molecular Formula: C21H25N3O3
• Molecular Weight: 367.4 g/mol
• IUPAC Name: 4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C21H25N3O3/c1-3-20(25)24-14-12-23(13-15-24)18-8-6-17(7-9-18)22-21(26)16-4-10-19(27-2)11-5-16/h4-11H,3,12-15H2,1-2H3,(H,22,26)
• InChI Key: PXFQNZOOESTFSM-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)OC

Description

4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide, also known as MP-10, is a synthetic compound that has been widely researched for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been found to exhibit promising pharmacological properties.

Scientific Research Applications

4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit potent analgesic and anti-inflammatory effects, making it a promising candidate for the treatment of pain and inflammation. 4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has also been studied for its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. In addition, 4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been shown to have anti-cancer properties and has been studied for its potential use in cancer therapy.

Mechanism of Action

The mechanism of action of 4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide is not fully understood, but it is believed to act on the central nervous system and modulate the activity of various neurotransmitters. 4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been found to bind to the sigma-1 receptor, which is involved in the regulation of various cellular processes including calcium signaling, cell survival, and neurotransmitter release. By modulating the activity of the sigma-1 receptor, 4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide may exert its pharmacological effects.
Biochemical and Physiological Effects
4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been shown to have a range of biochemical and physiological effects. It has been found to reduce pain and inflammation by inhibiting the production of pro-inflammatory cytokines and increasing the levels of anti-inflammatory cytokines. 4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has also been shown to improve cognitive function and memory in animal models of neurodegenerative diseases. In addition, 4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been found to induce apoptosis in cancer cells and inhibit tumor growth.

Advantages and Limitations for Lab Experiments

4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. It has also been extensively studied in animal models, providing a wealth of data on its pharmacological properties. However, there are also limitations to using 4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide in lab experiments. Its mechanism of action is not fully understood, and its efficacy and safety in humans have not been established.

Future Directions

There are several future directions for the research of 4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide. One area of research is the development of more potent and selective sigma-1 receptor agonists. These compounds may have improved pharmacological properties and fewer side effects compared to 4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide. Another area of research is the investigation of the potential use of 4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide in combination with other drugs for the treatment of various diseases. Finally, the safety and efficacy of 4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide in humans need to be further evaluated in clinical trials to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide involves the reaction of 4-methoxybenzoic acid with thionyl chloride to form 4-methoxybenzoyl chloride. This intermediate is then reacted with 4-(4-propanoylpiperazin-1-yl)aniline to form the final product, 4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide. The synthesis of 4-methoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been optimized to improve the yield and purity of the compound.